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Abstract
AR-C133913XX is a principal, yet biologically inactive, metabolite of the P2Y12 receptor

antagonist, Ticagrelor. This technical guide provides an in-depth analysis of the formation,

pharmacokinetic profile, and functional relevance of AR-C133913XX. While its active

counterpart, AR-C124910XX, contributes to the antiplatelet efficacy of Ticagrelor, AR-
C133913XX does not exhibit significant P2Y12 receptor antagonism. This document

summarizes key quantitative data, details relevant experimental methodologies, and provides

visual representations of the metabolic and signaling pathways associated with Ticagrelor and

its metabolites.

Introduction
Ticagrelor is a direct-acting, reversible P2Y12 receptor antagonist that plays a crucial role in

the management of acute coronary syndromes.[1] Unlike thienopyridines such as clopidogrel,

Ticagrelor does not require metabolic activation to exert its antiplatelet effect.[2] However, it

undergoes extensive metabolism, primarily by cytochrome P450 3A4 (CYP3A4), leading to the

formation of several metabolites.[3] The two major metabolites are AR-C124910XX, an active

metabolite with potency similar to the parent compound, and AR-C133913XX.[3] This guide

focuses on the biological function and characteristics of AR-C133913XX.
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Metabolic Pathway and Formation of AR-C133913XX
AR-C133913XX is formed from Ticagrelor through an N-dealkylation reaction.[4] This metabolic

process is predominantly mediated by the CYP3A4 enzyme, with a minor contribution from

CYP3A5.[5] The formation of AR-C133913XX represents a significant route of Ticagrelor's

biotransformation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b611372?utm_src=pdf-body
https://www.benchchem.com/product/b611372?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8069422/
https://www.researchgate.net/publication/49702088_In_Vitro_Evaluation_of_Potential_Drug-Drug_Interactions_with_Ticagrelor_Cytochrome_P450_Reaction_Phenotyping_Inhibition_Induction_and_Differential_Kinetics
https://www.benchchem.com/product/b611372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Pathway of Ticagrelor to AR-C133913XX
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Experimental Workflow for In Vitro Metabolism Study
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Ticagrelor's Mechanism of Action and Inactive Metabolite
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b611372#biological-function-of-ar-c133913xx]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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